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Compound of Interest

Compound Name: N-Nitroso Epinephrine

CAS No.: 3006789-99-4

Cat. No.: B16341646

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of N-Nitroso
Epinephrine solutions intended for analytical purposes. This document outlines the necessary

procedures for accurate quantification and analysis, which is crucial for impurity testing in

pharmaceutical formulations.

Introduction
N-Nitroso Epinephrine is a nitrosamine impurity that can form in drug products containing

epinephrine.[1] Due to the potential carcinogenic nature of nitrosamines, regulatory bodies

require strict control and monitoring of these impurities in pharmaceutical products. Accurate

and reliable analytical methods are therefore essential for the quantification of N-Nitroso
Epinephrine at trace levels.

This document provides a comprehensive guide to preparing N-Nitroso Epinephrine standard

solutions for use in analytical techniques such as Liquid Chromatography-Mass Spectrometry

(LC-MS).
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Physicochemical Properties
A summary of the key physicochemical properties of N-Nitroso Epinephrine is presented in

the table below.

Property Value Source

Chemical Name

(R)-N-(2-(3,4-

dihydroxyphenyl)-2-

hydroxyethyl)-N-methylnitrous

amide

[2][3]

Molecular Formula C₉H₁₂N₂O₄ [4][5]

Molecular Weight 212.20 g/mol [5][6]

Appearance

Not specified, though related

compounds are often

crystalline solids.

Storage Temperature -20°C for solutions.

Solution Preparation and Handling
3.1. Safety Precautions

N-Nitroso compounds are potential carcinogens and should be handled with extreme care in a

well-ventilated laboratory fume hood. Appropriate personal protective equipment (PPE),

including gloves, a lab coat, and safety glasses, must be worn at all times.

3.2. Solvents and Materials

Solvents: HPLC-grade or LC-MS grade methanol is the recommended solvent for preparing

stock and working standard solutions of N-Nitroso Epinephrine.[7][8][9] HPLC-grade water

can be used for further dilutions and as a component of the mobile phase.

Equipment: Calibrated analytical balance, volumetric flasks (Class A), and micropipettes are

required for accurate preparation of solutions.
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3.3. Preparation of Stock Solution (100 µg/mL)

A detailed, step-by-step protocol for preparing a 100 µg/mL stock solution of N-Nitroso
Epinephrine is provided below.

Protocol:

Accurately weigh approximately 1 mg of N-Nitroso Epinephrine reference standard using a

calibrated analytical balance.

Quantitatively transfer the weighed standard to a 10 mL amber volumetric flask to protect it

from light.

Add approximately 5 mL of HPLC-grade methanol to the volumetric flask.

Gently swirl the flask to dissolve the standard completely. If necessary, use a vortex mixer for

a short period.

Once the standard is fully dissolved, add methanol to the flask up to the calibration mark.

Cap the flask and invert it several times to ensure a homogeneous solution.

Label the flask clearly with the compound name, concentration, solvent, preparation date,

and initials of the analyst.

Store the stock solution at -20°C in the dark.

3.4. Preparation of Working Standard Solutions and Calibration Curve

Working standard solutions for generating a calibration curve are prepared by serial dilution of

the stock solution. The following table provides an example of a dilution series for a calibration

curve ranging from 1 ng/mL to 100 ng/mL.
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Concentration
(ng/mL)

Volume of
Stock/Previous
Standard

Final Volume (mL) Diluent

1000
100 µL of 100 µg/mL

Stock
10 Methanol

100
1 mL of 1000 ng/mL

Standard
10 Methanol

50
500 µL of 100 ng/mL

Standard
1 Methanol

25
500 µL of 50 ng/mL

Standard
1 Methanol

10
400 µL of 25 ng/mL

Standard
1 Methanol

5
500 µL of 10 ng/mL

Standard
1 Methanol

1
200 µL of 5 ng/mL

Standard
1 Methanol

Note: The specific concentration range for the calibration curve should be adapted based on

the sensitivity of the analytical instrument and the expected levels of the impurity in the

samples.

Stability of N-Nitroso Epinephrine Solutions
While specific stability data for N-Nitroso Epinephrine solutions is not readily available in the

public domain, general knowledge about nitrosamines and the parent compound, epinephrine,

suggests the following stability considerations:

Light Sensitivity: Epinephrine solutions are known to be sensitive to light, which can cause

degradation.[10][11] It is therefore recommended to protect N-Nitroso Epinephrine
solutions from light by using amber glassware or by wrapping containers in aluminum foil.
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pH Stability: The stability of epinephrine is also pH-dependent, with degradation favored in

alkaline conditions.[12][13] While the optimal pH for N-Nitroso Epinephrine stability is not

documented, it is advisable to control the pH of the solutions, especially if aqueous buffers

are used.

Thermal Stability: Elevated temperatures can accelerate the degradation of epinephrine.[14]

[15] Therefore, N-Nitroso Epinephrine solutions should be stored at the recommended

temperature of -20°C to minimize degradation. Short-term storage at refrigerated

temperatures (2-8°C) may be acceptable for working solutions during analysis, but long-term

stability under these conditions should be verified.

Experimental Workflow
The following diagram illustrates the general workflow for the preparation and analysis of N-
Nitroso Epinephrine.
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Figure 1. Experimental Workflow for N-Nitroso Epinephrine Analysis
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Formation Pathway of N-Nitroso Epinephrine
The diagram below illustrates the chemical reaction for the formation of N-Nitroso
Epinephrine from its parent compound, epinephrine. This reaction typically involves a

nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic

conditions.

Epinephrine
(Secondary Amine)

N-Nitroso Epinephrine

+

Nitrosating Agent
(e.g., HONO)

+

Click to download full resolution via product page

Figure 2. Formation of N-Nitroso Epinephrine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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